Cas no 2137572-41-7 (1-{2,3-diazabicyclo2.2.1heptan-2-yl}ethan-1-one)

• Product Name: 1-{2,3-diazabicyclo2.2.1heptan-2-yl}ethan-1-one
• CAS No: 2137572-41-7
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 5609662
• PubChem ID: 165476227
• Update Time: 2025-05-26

1-{2,3-diazabicyclo2.2.1heptan-2-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{2,3-diazabicyclo[2.2.1]heptan-2-yl}ethan-1-one
• EN300-841626
• 2137572-41-7
• 1-{2,3-diazabicyclo2.2.1heptan-2-yl}ethan-1-one

• Inchi： 1S/C7H12N2O/c1-5(10)9-7-3-2-6(4-7)8-9/h6-8H,2-4H2,1H3
• InChI Key： XZGLDURVLIIYQM-UHFFFAOYSA-N
• SMILES： O=C(C)N1C2CCC(C2)N1

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-{2,3-diazabicyclo2.2.1heptan-2-yl}ethan-1-one

Introduction to 1-{2,3-diazabicyclo[2.2.1]heptan-2-yl}ethan-1-one (CAS No. 2137572-41-7)

1-{2,3-diazabicyclo[2.2.1]heptan-2-yl}ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 2137572-41-7, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic ketone derivative features a nitrogen-rich scaffold, making it a promising candidate for various biochemical applications, particularly in the development of enzyme inhibitors and drug candidates targeting neurological and inflammatory disorders.

The molecular framework of 1-{2,3-diazabicyclo[2.2.1]heptan-2-yl}ethan-1-one consists of a seven-membered bicyclic system containing two nitrogen atoms, which are embedded within a cycloalkane ring. This distinctive structural motif imparts exceptional steric and electronic properties, enabling the compound to interact selectively with biological targets. The presence of the ketone group at the C1 position further enhances its potential as a pharmacophore, facilitating hydrogen bonding interactions with protein surfaces.

In recent years, there has been growing interest in nitrogen-containing heterocycles due to their diverse biological activities and synthetic accessibility. The diazabicyclo[2.2.1]heptane core is particularly noteworthy for its ability to mimic natural product scaffolds found in bioactive molecules. For instance, studies have demonstrated that derivatives of this scaffold exhibit inhibitory effects on various enzymes involved in metabolic pathways and signal transduction processes.

One of the most compelling aspects of 1-{2,3-diazabicyclo[2.2.1]heptan-2-yl}ethan-1-one is its potential application in the treatment of neurodegenerative diseases. Research has shown that compounds with similar structural motifs can modulate the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are implicated in conditions like Alzheimer's disease and Parkinson's disease. The nitrogen atoms in the bicyclic system can form stable interactions with catalytic residues in these enzymes, leading to potent inhibition.

Moreover, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development. The lipophilic nature of the cycloalkane ring combined with the polar ketone group ensures adequate solubility and permeability, allowing it to reach its target sites effectively.

Recent advances in computational chemistry have also shed light on the binding affinities and mechanistic insights of 1-{2,3-diazabicyclo[2.2.1]heptan-2-yl}ethan-1-one towards biological targets. Molecular docking studies have revealed that this compound can bind tightly to active sites of enzymes with high specificity, suggesting its potential as a lead compound for drug design.

The synthesis of 1-{2,3-diazabicyclo[2.2.1]heptan-2-yl}ethan-1-one presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic nitrogen framework requires precise control over reaction conditions to avoid unwanted side products. However, recent methodologies involving transition metal-catalyzed cyclizations have improved the efficiency and yield of this synthesis, making it more feasible for large-scale production.

In conclusion, 1-{2,3-diazabicyclo[2.2.1]heptan-2-yl}ethan-1-one (CAS No. 2137572-41-7) represents a structurally intriguing compound with significant pharmaceutical potential. Its unique scaffold and biological activities make it a valuable asset in medicinal chemistry research, particularly for developing treatments against neurological and inflammatory disorders.